Cas no 89635-70-1 (Butanoic acid, 3,3-dimethyl-2,4-dioxo-, methyl ester)

• Product Name: Butanoic acid, 3,3-dimethyl-2,4-dioxo-, methyl ester
• CAS No: 89635-70-1
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 593877
• PubChem ID: 13269975
• Update Time: 2025-04-19

Butanoic acid, 3,3-dimethyl-2,4-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3-dimethyl-2,4-dioxo-, methyl ester
• methyl 3,3-dimethyl-2,4-dioxobutanoate
• 89635-70-1
• DTXSID50533494

• Inchi： 1S/C7H10O4/c1-7(2,4-8)5(9)6(10)11-3/h4H,1-3H3
• InChI Key： WAVBXEANWAABDQ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C(C=O)(C)C

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.4Ų